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1,3-Dihydroxyacetone Dimer 1,3-Dihydroxyacetone Dimer Dihydroxyacetone (dimer) belongs to the class of organic compounds known as 1, 4-dioxanes. These are organic compounds containing 1, 4-dioxane, an aliphatic six-member ring with two oxygen atoms in ring positions 1 and 4. Dihydroxyacetone (dimer) is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dihydroxyacetone (dimer) is primarily located in the cytoplasm. Dihydroxyacetone (dimer) has a sweet and cooling taste.
Brand Name: Vulcanchem
CAS No.: 26776-70-5
VCID: VC0046586
InChI: InChI=1S/C6H12O6/c7-1-5(9)3-12-6(10,2-8)4-11-5/h7-10H,1-4H2
SMILES: C1C(OCC(O1)(CO)O)(CO)O
Molecular Formula: C6H12O6
Molecular Weight: 180.16 g/mol

1,3-Dihydroxyacetone Dimer

CAS No.: 26776-70-5

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VCID: VC0046586

Molecular Formula: C6H12O6

Molecular Weight: 180.16 g/mol

1,3-Dihydroxyacetone Dimer - 26776-70-5

CAS No. 26776-70-5
Product Name 1,3-Dihydroxyacetone Dimer
Molecular Formula C6H12O6
Molecular Weight 180.16 g/mol
IUPAC Name 2,5-bis(hydroxymethyl)-1,4-dioxane-2,5-diol
Standard InChI InChI=1S/C6H12O6/c7-1-5(9)3-12-6(10,2-8)4-11-5/h7-10H,1-4H2
Standard InChIKey KEQUNHIAUQQPAC-UHFFFAOYSA-N
SMILES C1C(OCC(O1)(CO)O)(CO)O
Canonical SMILES C1C(OCC(O1)(CO)O)(CO)O
Physical Description Hygroscopic, crystalline, white to off-white powder; Sweet, cooling, aroma
Description Dihydroxyacetone (dimer) belongs to the class of organic compounds known as 1, 4-dioxanes. These are organic compounds containing 1, 4-dioxane, an aliphatic six-member ring with two oxygen atoms in ring positions 1 and 4. Dihydroxyacetone (dimer) is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dihydroxyacetone (dimer) is primarily located in the cytoplasm. Dihydroxyacetone (dimer) has a sweet and cooling taste.
Solubility Slightly soluble in water
Soluble (in ethanol)
Synonyms 1,3-Dihydroxyacetone Dimer; Dihydroxyacetone Dimer;
PubChem Compound 4180364
Last Modified Nov 11 2021
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